Cas no 91986-56-0 (Benzoic acid, 4-[2-[(1-oxo-2-propenyl)oxy]ethoxy]-, 4-butoxyphenyl ester)

Benzoic acid, 4-[2-[(1-oxo-2-propenyl)oxy]ethoxy]-, 4-butoxyphenyl ester structure
91986-56-0 structure
Product Name:Benzoic acid, 4-[2-[(1-oxo-2-propenyl)oxy]ethoxy]-, 4-butoxyphenyl ester
CAS No:91986-56-0
MF:C22H24O6
MW:384.422367095947
CID:747860
PubChem ID:71328665
Update Time:2025-04-19

Benzoic acid, 4-[2-[(1-oxo-2-propenyl)oxy]ethoxy]-, 4-butoxyphenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[2-[(1-oxo-2-propenyl)oxy]ethoxy]-, 4-butoxyphenyl ester
    • (4-butoxyphenyl) 4-(2-prop-2-enoyloxyethoxy)benzoate
    • 4-Butoxyphenyl 4-[2-(acryloyloxy)ethoxy]benzoate
    • DTXSID30757590
    • 91986-56-0
    • Inchi: 1S/C22H24O6/c1-3-5-14-25-19-10-12-20(13-11-19)28-22(24)17-6-8-18(9-7-17)26-15-16-27-21(23)4-2/h4,6-13H,2-3,5,14-16H2,1H3
    • InChI Key: MLVGJHUPVVXAFC-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)OC(C1C=CC(=CC=1)OCCOC(C=C)=O)=O)CCCC

Computed Properties

  • Exact Mass: 384.15728848g/mol
  • Monoisotopic Mass: 384.15728848g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 13
  • Complexity: 475
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 71.1Ų

Benzoic acid, 4-[2-[(1-oxo-2-propenyl)oxy]ethoxy]-, 4-butoxyphenyl ester Related Literature

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